Cas no 494868-82-5 (6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester)

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester is a benzofuran derivative characterized by the presence of a hydroxy group at the 4-position and an ethyl ester functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a precursor or intermediate in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The hydroxy group provides a reactive site for derivatization, enabling selective functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry and material science, where precise molecular design is critical.
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester structure
494868-82-5 structure
Product Name:6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
CAS No:494868-82-5
MF:C11H10O4
MW:206.194703578949
CID:1066926
PubChem ID:11344757
Update Time:2025-06-09

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
    • ethyl 4-hydroxybenzofuran-6-carboxylate
    • 4-Hydroxy-benzofuran-6-carboxylic acid ethyl ester
    • DB-220618
    • XKUVIEFJHIXZRX-UHFFFAOYSA-N
    • ethyl 4-hydroxy-1-benzofuran-6-carboxylate
    • 494868-82-5
    • SCHEMBL642064
    • MDL： MFCD24445484
    • Inchi： 1S/C11H10O4/c1-2-14-11(13)7-5-9(12)8-3-4-15-10(8)6-7/h3-6,12H,2H2,1H3
    • InChI Key： XKUVIEFJHIXZRX-UHFFFAOYSA-N
    • SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)O

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539153-5g
Ethyl 4-hydroxybenzofuran-6-carboxylate
 494868-82-5 98%
5g
 ￥12327.00 2024-05-11

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